Cas no 446830-51-9 (3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE)

• Product Name: 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE
• CAS No: 446830-51-9
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• CID: 929620
• PubChem ID: 693247
• Update Time: 2025-05-27

3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE
• 3-(3-nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde
• Oprea1_870724
• DTXSID00351201
• AB12975
• Oprea1_241296
• 3-{3-nitrophenyl}imidazo[1,5-a]pyridine-1-carbaldehyde
• 446830-51-9
• AKOS000808031
• AF-399/40841444
• SR-01000262370
• STL488045
• DB-070583
• SR-01000262370-1
• CS-0323127
• A872480

• Inchi： 1S/C14H9N3O3/c18-9-12-13-6-1-2-7-16(13)14(15-12)10-4-3-5-11(8-10)17(19)20/h1-9H
• InChI Key： QSMKOSLIGQUWDF-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC=CN2C(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 267.06400
• Monoisotopic Mass: 267.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• PSA: 80.19000
• LogP: 3.24520

Additional information on 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE

Comprehensive Overview of 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE (CAS No. 446830-51-9)

The compound 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE (CAS No. 446830-51-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This imidazo[1,5-a]pyridine derivative is characterized by its unique structural framework, which combines a nitro-phenyl group with a carbaldehyde functionality. Such structural features make it a valuable intermediate for synthesizing more complex compounds, particularly in the development of pharmaceuticals and advanced materials.

In recent years, the demand for imidazo[1,5-a]pyridine derivatives has surged due to their versatile applications. Researchers are particularly interested in how these compounds can be leveraged in drug discovery, especially for targeting neurodegenerative diseases and cancer. The presence of the nitro group in 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE enhances its reactivity, making it a prime candidate for further chemical modifications. This aligns with the growing trend in precision medicine, where tailored molecular structures are essential for developing targeted therapies.

From a synthetic chemistry perspective, 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE serves as a critical building block. Its carbaldehyde group allows for facile condensation reactions, enabling the formation of Schiff bases or other derivatives. This property is particularly valuable in the design of fluorescent probes and sensors, which are widely used in biochemical assays and environmental monitoring. The compound's ability to act as a ligand in coordination chemistry further expands its utility in creating metal-organic frameworks (MOFs), a hot topic in sustainable materials research.

The imidazo[1,5-a]pyridine core is also notable for its pharmacophoric potential. Studies have shown that derivatives of this scaffold exhibit antimicrobial, anti-inflammatory, and antioxidant activities. As the scientific community continues to explore green chemistry approaches, the synthesis and application of 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE are being optimized to reduce environmental impact. This resonates with the global push toward sustainable development and the reduction of hazardous waste in chemical processes.

In the context of drug delivery systems, the nitro-phenyl moiety in 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE offers intriguing possibilities. Its electron-withdrawing nature can influence the pharmacokinetic properties of drug candidates, such as bioavailability and metabolic stability. This is particularly relevant given the rising interest in personalized medicine and the need for compounds that can be fine-tuned for specific therapeutic outcomes. Additionally, the compound's potential role in photodynamic therapy is being investigated, as its structure may interact with light to produce therapeutic effects.

Another area of interest is the use of 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE in catalysis. Its ability to form stable intermediates makes it a candidate for catalytic cycles in organic transformations. This is especially pertinent in the development of heterogeneous catalysts, which are essential for industrial-scale chemical production. The compound's versatility underscores its importance in both academic research and industrial applications.

In summary, 3-(3-NITRO-PHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE (CAS No. 446830-51-9) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural attributes, combined with its reactivity and functional versatility, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery, material science, and sustainable chemistry.